Cas no 62642-49-3 (1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)-)

1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)- structure
62642-49-3 structure
Product Name:1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)-
CAS No:62642-49-3
MF:C4H3Cl3N2O
MW:201.438417673111
CID:436781
PubChem ID:12329618
Update Time:2025-04-19

1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)-
    • 3-(chloromethyl)-4-(dichloromethyl)-1,2,5-oxadiazole
    • DTXSID70490333
    • 62642-49-3
    • 3-chloromethyl-4-dichloromethylfurazan
    • Inchi: 1S/C4H3Cl3N2O/c5-1-2-3(4(6)7)9-10-8-2/h4H,1H2
    • InChI Key: VXVZXHXHALWIPC-UHFFFAOYSA-N
    • SMILES: ClC(C1C(CCl)=NON=1)Cl

Computed Properties

  • Exact Mass: 199.93129
  • Monoisotopic Mass: 199.931096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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